Cas no 15786-82-0 (Ethanethioic acid, S-1-cyclohexen-1-yl ester)

• Product Name: Ethanethioic acid, S-1-cyclohexen-1-yl ester
• CAS No: 15786-82-0
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 1336602
• PubChem ID: 11073667
• Update Time: 2025-04-20

Ethanethioic acid, S-1-cyclohexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-1-cyclohexen-1-yl ester
• S-(cyclohexen-1-yl) ethanethioate
• SCHEMBL11348673
• DTXSID50454175
• 15786-82-0

• Inchi： 1S/C8H12OS/c1-7(9)10-8-5-3-2-4-6-8/h5H,2-4,6H2,1H3
• InChI Key： JHNXZMIWZUHAPC-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1=CCCCC1

Computed Properties

• Exact Mass: 156.06096
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters